Cas no 325994-90-9 (4-(1E)-2-cyano-2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}eth-1-en-1-ylphenyl acetate)

• Product Name: 4-(1E)-2-cyano-2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}eth-1-en-1-ylphenyl acetate
• CAS No: 325994-90-9
• MF: C₁₈H₁₈N₄O₂
• MW: 322.361123561859
• CID: 6036066
• PubChem ID: 5831816
• Update Time: 2025-05-20

4-(1E)-2-cyano-2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}eth-1-en-1-ylphenyl acetate Chemical and Physical Properties

Names and Identifiers

• 4-(1E)-2-cyano-2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}eth-1-en-1-ylphenyl acetate
• (E)-4-(2-cyano-2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)vinyl)phenyl acetate
• 5H-1,2,4-Triazolo[4,3-a]azepine-3-acetonitrile, α-[[4-(acetyloxy)phenyl]methylene]-6,7,8,9-tetrahydro-
• SR-01000081470
• 4-[(1E)-2-cyano-2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}eth-1-en-1-yl]phenyl acetate
• 4-[(E)-2-cyano-2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethenyl]phenyl acetate
• AKOS003620100
• 325994-90-9
• [4-[(E)-2-cyano-2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethenyl]phenyl] acetate
• SR-01000081470-1
• F0784-0209

• Inchi： 1S/C18H18N4O2/c1-13(23)24-16-8-6-14(7-9-16)11-15(12-19)18-21-20-17-5-3-2-4-10-22(17)18/h6-9,11H,2-5,10H2,1H3/b15-11+
• InChI Key： VZEYQZBYDOKOHE-RVDMUPIBSA-N
• SMILES： C(OC1=CC=C(/C=C(\C#N)/C2N3CCCCCC3=NN=2)C=C1)(=O)C

Computed Properties

• Exact Mass: 322.14297583g/mol
• Monoisotopic Mass: 322.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 553.6±60.0 °C(Predicted)
• pka: 1.36±0.20(Predicted)

Additional information on 4-(1E)-2-cyano-2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}eth-1-en-1-ylphenyl acetate

4-(1E)-2-Cyano-2-{5H,6H,7H,8H,9H-1,2,4-Triazolo[4,3-a]Azepin-3-Yl}Eth-1-En-1-Ylphenyl Acetate: A Comprehensive Overview

The compound 4-(1E)-2-cyano-2-{5H,6H,7H,8H,9H-1,2,4-triazolo[4,3-a]azepin-3-yl}eth-1-en-1-ylphenyl acetate, with CAS No. 325994-90-9 (CAS 325994), is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure and unique functional groups that make it a promising candidate for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of this compound as a building block for the development of novel bioactive molecules. The presence of the triazoloazepine ring system within its structure is particularly intriguing due to its potential to exhibit interesting electronic properties and biological activities. Researchers have been exploring the synthesis of this compound through innovative methodologies that combine traditional organic synthesis techniques with modern catalytic processes.

The synthesis of this compound involves a series of carefully designed steps that ensure the formation of the desired stereochemistry and functional groups. The use of transition metal catalysts has been pivotal in achieving high yields and selectivity during the synthesis process. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the key carbon-carbon bonds within the molecule.

In terms of applications, CAS 325994 has shown promise in the development of new drug candidates targeting various therapeutic areas. Its ability to interact with specific biological targets makes it a valuable tool in medicinal chemistry research. Recent studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways associated with chronic diseases such as cancer and neurodegenerative disorders.

The structural complexity of this compound also makes it an attractive candidate for use in advanced materials science applications. Its rigid framework and conjugated system could potentially be utilized in the development of new materials for optoelectronic devices or sensors.

Furthermore, 4-(1E)-2-cyano-substituted compounds have been shown to exhibit interesting photophysical properties that could be harnessed for applications in fluorescence imaging or light-emitting diodes (LEDs). The integration of these properties into practical devices is an area that researchers are actively exploring.

In conclusion, CAS 325994, or 4-(1E)-2-cyano-substituted phenyl acetate derivative with a triazoloazepine moiety (CAS No 325994), represents a cutting-edge molecule with vast potential across multiple scientific domains. As research continues to uncover its full capabilities and applications,the compound is poised to play a significant role in advancing both academic research and industrial innovation.